molecular formula C12H23NO B8662694 2-Octylcyclopropanecarboxamide

2-Octylcyclopropanecarboxamide

Cat. No.: B8662694
M. Wt: 197.32 g/mol
InChI Key: IEHQZROEAPZISA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Octylcyclopropanecarboxamide is a useful research compound. Its molecular formula is C12H23NO and its molecular weight is 197.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H23NO

Molecular Weight

197.32 g/mol

IUPAC Name

2-octylcyclopropane-1-carboxamide

InChI

InChI=1S/C12H23NO/c1-2-3-4-5-6-7-8-10-9-11(10)12(13)14/h10-11H,2-9H2,1H3,(H2,13,14)

InChI Key

IEHQZROEAPZISA-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC1CC1C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4 g of lithium aluminum hydride was mixed with 300 ml of dry ether under a nitrogen blanket. Gaseous ammonia was liquefied by a dry ice condenser and the liquefied ammonia was dripped over a period of one hour onto the hydride/ether mixture until no further evolution of hydrogen was observed (7 g of ammonia used). 22.6 g of 1 was added drop-by-drop over a period of one hour and the resulting solution was stirred for 3 hours at 30° C., then poured into a mixture of 500 ml of 5% sulfuric acid and 200 g of ice. The ether layer was separated and the aqueous layer was extracted with ether. The ether layer and extracts were combined and the ether was evaporated. The residue was recrystallized from hot hexane, then from cold methanol, to give 4, as a solid, mp: 109°-110° C.
Quantity
4 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
hydride ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
7 g
Type
reactant
Reaction Step Four
Name
1
Quantity
22.6 g
Type
reactant
Reaction Step Five
Quantity
500 mL
Type
reactant
Reaction Step Six
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Six

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